Cas no 94061-32-2 ((4E,5S)-4-ethylidene-6-methyl-1,3,4,5,6,7-hexahydro-2,5-ethanoazocino[4,3-b]indol-6-ol)

• Product Name: (4E,5S)-4-ethylidene-6-methyl-1,3,4,5,6,7-hexahydro-2,5-ethanoazocino[4,3-b]indol-6-ol
• CAS No: 94061-32-2
• MF: C₁₈H₂₂N₂O
• MW: 282.380084514618
• CID: 1982861
• PubChem ID: 6442410
• Update Time: 2025-04-21

(4E,5S)-4-ethylidene-6-methyl-1,3,4,5,6,7-hexahydro-2,5-ethanoazocino[4,3-b]indol-6-ol Chemical and Physical Properties

Names and Identifiers

• (4E,5S)-4-ethylidene-6-methyl-1,3,4,5,6,7-hexahydro-2,5-ethanoazocino[4,3-b]indol-6-ol
• 16S-Hydroxy-16,22-dihydro-(-)-apparicine
• 94061-32-2

• Inchi： 1S/C18H22N2O/c1-3-12-10-20-9-8-15(12)18(2,21)17-14(11-20)13-6-4-5-7-16(13)19-17/h3-7,15,19,21H,8-11H2,1-2H3/b12-3-
• InChI Key： PZYMRTAVKVZYMI-BASWHVEKSA-N
• SMILES： C/C=C1\C2C(C3=C(CN(CC2)C\1)C1C(=CC=CC=1)N3)(O)C

Computed Properties

• Exact Mass: 282.173213330Da
• Monoisotopic Mass: 282.173213330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Vallesaman alkaloids Vallesaman alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Vallesaman alkaloids